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Introduction
Orpinolide, a synthetic analog of the withanolide class of natural products, has recently

emerged as a potent anti-leukemic agent. Its mechanism of action involves the disruption of

cholesterol transport through the inhibition of the oxysterol-binding protein (OSBP), highlighting

a promising therapeutic avenue in oncology. This technical guide provides a comprehensive

overview of the structural analysis of Orpinolide, presenting key quantitative data and

experimental methodologies to support further research and development.

Chemical Structure and Properties
Orpinolide is a complex steroidal lactone derivative. Its core structure is based on the

ergostane skeleton, characteristic of withanolides. The systematic chemical name and key

properties are summarized below.

Property Value

Molecular Formula C₃₂H₄₁NO₆

Molecular Weight 551.67 g/mol

Class Synthetic Withanolide Analog

Target Oxysterol-binding protein (OSBP)
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Spectroscopic Data for Structural Elucidation
The structural confirmation of Orpinolide relies on a combination of advanced spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are crucial for the precise assignment of the chemical structure

of Orpinolide. The following tables summarize the key chemical shifts (δ) in parts per million

(ppm).

Table 1: ¹H NMR Spectroscopic Data for Orpinolide

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Orpinolide

Position Chemical Shift (δ, ppm)

Data not available in search results

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) confirms the elemental composition and molecular

weight of Orpinolide.

Table 3: Mass Spectrometry Data for Orpinolide
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Ionization Mode
Mass-to-Charge Ratio
(m/z)

Formula

Data not available in search

results

Experimental Protocols
The synthesis and characterization of Orpinolide involve multi-step chemical synthesis

followed by rigorous purification and analytical verification.

Synthesis of Orpinolide
The synthesis of Orpinolide is described as a short and efficient sequence.[1] A detailed, step-

by-step protocol is essential for its replication and further derivatization studies.

Detailed synthetic protocol is not available in the provided search results.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a high-field

spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d (CDCl₃)

or dimethyl sulfoxide-d₆ (DMSO-d₆). Chemical shifts are referenced to the residual solvent

peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry: High-resolution mass spectra are generally acquired using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to ensure

high mass accuracy.

Structural Representation
The chemical structure of Orpinolide is depicted below.
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Caption: Conceptual diagram of the core components of the Orpinolide structure.

Biological Activity and Mechanism of Action
Orpinolide exhibits potent anti-proliferative effects in leukemia cell lines.[2] Its primary

molecular target is the oxysterol-binding protein (OSBP), a key player in intracellular

cholesterol transport and signaling.

The binding of Orpinolide to OSBP disrupts the protein's function, leading to a cascade of

cellular events that ultimately inhibit cancer cell growth. The signaling pathway affected by

Orpinolide is illustrated below.
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Caption: Orpinolide's mechanism of action via inhibition of OSBP-mediated cholesterol

transport.

Conclusion
Orpinolide represents a promising new scaffold for the development of anti-cancer

therapeutics. This guide has summarized the currently available information on its structural

analysis. Further research, particularly the public dissemination of detailed spectroscopic and

synthetic data, will be invaluable for advancing our understanding and utilization of this potent

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Orpinolide: A Deep Dive into its Structural Analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600899#structural-analysis-of-orpinolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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